Cas no 2227729-39-5 (rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
- EN300-1768462
- 2227729-39-5
-
- Inchi: 1S/C12H15F2NO/c1-12(2)10(11(12)15)9-7(14)4-6(13)5-8(9)16-3/h4-5,10-11H,15H2,1-3H3/t10-,11-/m1/s1
- InChI Key: QQUPEDMIIYGVCD-GHMZBOCLSA-N
- SMILES: FC1=CC(=CC(=C1[C@@H]1[C@H](C1(C)C)N)OC)F
Computed Properties
- Exact Mass: 227.11217043g/mol
- Monoisotopic Mass: 227.11217043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.2Ų
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768462-0.05g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1768462-0.1g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1768462-0.25g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1768462-0.5g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1768462-1.0g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1768462-2.5g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1768462-5.0g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1768462-10.0g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1768462-1g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1768462-5g |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
2227729-39-5 | 5g |
$4184.0 | 2023-09-20 |
rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
Rac-(1R,3R)-3-(2,4-Difluoro-6-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview
The compound with CAS No 2227729-39-5, known as rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which contribute to its potential applications in drug discovery and development.
Rac-(1R,3R) configuration refers to the specific stereochemical arrangement of the molecule, where the two chiral centers are arranged in a particular spatial orientation. This configuration is crucial as it influences the compound's biological activity and interactions with target molecules. The cyclopropane ring system is a key structural element of this compound, known for its strain energy and reactivity. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces electronic effects that can modulate the compound's pharmacokinetic properties.
The methoxy group attached to the phenyl ring at position 6 plays a significant role in enhancing the molecule's solubility and stability. Additionally, the dimethyl substitution on the cyclopropane ring contributes to the overall hydrophobicity of the compound, which is an important factor in its potential interactions with biological targets.
Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of novel therapeutic agents. For instance, research has shown that compounds with similar structural motifs can exhibit potent activity against various disease targets, including cancer and neurodegenerative disorders.
The synthesis of rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine involves a series of intricate chemical transformations. Key steps include the construction of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclopropanation techniques. The introduction of substituents at specific positions on the phenyl ring requires precise control over regioselectivity and stereochemistry.
One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery programs. Its unique combination of structural features makes it an attractive candidate for further exploration in preclinical studies. Researchers are particularly interested in its ability to modulate specific cellular pathways and its potential for optimization into more potent and selective drug candidates.
In conclusion, rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine represents a significant advancement in organic synthesis and medicinal chemistry. Its distinctive structure and promising biological properties position it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic interventions.
2227729-39-5 (rac-(1R,3R)-3-(2,4-difluoro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)